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Compound of Interest

Compound Name: SB-334867

Cat. No.: B1680830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of SB-334867 using dimethyl sulfoxide (DMSO) as a solvent. SB-334867 is a

potent and selective non-peptide antagonist of the orexin-1 receptor (OX1R), making it a critical

tool in neuroscience and pharmacology research.[1][2] Proper preparation of stock solutions is

essential for ensuring experimental reproducibility and accuracy. This document outlines the

chemical properties of SB-334867, a step-by-step protocol for solubilization, and

recommendations for storage to maintain compound integrity.

Chemical and Physical Properties
SB-334867, with the chemical name N-(2-Methyl-6-benzoxazolyl)-N'-1,5-naphthyridin-4-yl urea,

is a small molecule inhibitor widely used to investigate the physiological roles of the orexin

system. Its consistent characterization is fundamental for its use in research.
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Property Value Reference

Molecular Formula C₁₇H₁₃N₅O₂ [1]

Molecular Weight 319.32 g/mol [1]

CAS Number 792173-99-0 [1]

Purity ≥98% (HPLC)

Appearance Crystalline solid [3]

Mechanism of Action
Selective Orexin-1 (OX₁)

Receptor Antagonist
[4][5]

Selectivity
~50-fold selective for OX₁ over

OX₂
[1][2]

Potency (pKb) 7.2 for human OX₁ [1]

Solubility and Storage
The solubility and stability of SB-334867 are critical for its effective use in experiments. DMSO

is the recommended solvent for preparing high-concentration stock solutions.
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Parameter Recommendation Reference

Solubility in DMSO

Up to 100 mM. Some vendors

report up to 197 mM (63

mg/mL).

[1][4]

Solubility in Ethanol
Up to 10 mM with gentle

warming.
[1]

Solid Storage

Store at room temperature

(desiccate) or at -20°C for

long-term (3 years).

[1][4]

Stock Solution Storage

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 1 year.

[1][4][6]

Handling Notes

Use fresh DMSO as absorbed

moisture can reduce solubility.

Gentle warming can aid

dissolution. Avoid repeated

freeze-thaw cycles.

[4]

Experimental Protocols
Materials and Equipment

SB-334867 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or heating block (optional)
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Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions
Handle SB-334867 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin contact and inhalation.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for SB-334867 and DMSO before use.

Protocol for Preparing a 100 mM Stock Solution
This protocol provides a method for preparing a high-concentration stock solution that can be

diluted to working concentrations for various experimental needs.

Equilibration: Allow the SB-334867 powder vial to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of SB-334867 powder. For example, to prepare 1 mL of a 100 mM

solution, weigh 31.93 mg.

Solvent Addition: Add the calculated volume of fresh, high-purity DMSO to the tube

containing the SB-334867 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If necessary, gently warm the solution in a water bath (37°C) for 5-10

minutes to aid dissolution.

Verification: Visually inspect the solution to ensure there are no visible particulates. The

solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots in sterile microcentrifuge tubes.[4]
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Storage: Store the aliquots upright at -20°C for short-term storage (up to one month) or at

-80°C for long-term storage (up to one year).[1][4]

Stock Solution Calculation Examples
To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Desired Concentration Mass for 1 mL Stock Mass for 5 mL Stock

10 mM 3.19 mg 15.97 mg

50 mM 15.97 mg 79.83 mg

100 mM 31.93 mg 159.65 mg

Protocol for Preparing Working Solutions
For most in vitro cell-based assays, the final concentration of DMSO should be kept low

(typically ≤0.1%) to avoid solvent-induced toxicity.[7]

Thawing: Remove one aliquot of the frozen SB-334867 stock solution from the freezer and

thaw it completely at room temperature.

Pre-use Check: Vortex the thawed solution gently and inspect for any precipitation. If

precipitate is present, warm the tube briefly to redissolve.[1]

Dilution: Perform serial dilutions of the high-concentration stock solution into the appropriate

aqueous buffer or cell culture medium to achieve the desired final concentration. Ensure the

final DMSO concentration remains at a non-toxic level.

Mechanism of Action and Experimental Workflow
SB-334867 selectively blocks the OX1 receptor, a G-protein-coupled receptor (GPCR).[8][9]

Orexin-A binding to OX1R typically activates the Gq protein, which in turn stimulates

phospholipase C (PLC).[8][10] This leads to the production of inositol triphosphate (IP3) and

diacylglycerol (DAG), causing an increase in intracellular calcium and activation of protein
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kinase C (PKC), respectively.[8][11] By antagonizing OX1R, SB-334867 inhibits these

downstream signaling events.
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Caption: Orexin-1 receptor signaling pathway and inhibition by SB-334867.
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Caption: Experimental workflow for preparing SB-334867 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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